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Abstract

This technical guide explores the potential therapeutic applications of 4-
Butoxybenzohydrazide, a member of the benzohydrazide class of organic compounds. While
direct experimental data on 4-Butoxybenzohydrazide is limited, this document synthesizes
information from closely related 4-alkoxy and 4-hydroxybenzohydrazide analogues to project its
potential biological activities and therapeutic uses. This guide covers the general synthesis,
potential mechanisms of action, and prospective applications in areas such as antimicrobial,
anti-glycation, and neuroprotective therapies, supported by data from analogous compounds.
All quantitative data are presented in structured tables, and key experimental protocols are
detailed. Visual diagrams generated using Graphviz are provided to illustrate synthetic
pathways and logical workflows.

Introduction

Benzohydrazides are a class of compounds characterized by a benzene ring and a hydrazide
functional group (-CONHNH?2). This scaffold has attracted significant attention in medicinal
chemistry due to its versatile biological activities.[1] Derivatives of benzohydrazide have been
reported to possess a wide range of pharmacological properties, including antimicrobial,
anticonvulsant, anti-inflammatory, analgesic, and anticancer activities.[2] The therapeutic
potential of these compounds often stems from their ability to form Schiff bases and chelate
with metal ions, which are crucial for the function of various enzymes.
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4-Butoxybenzohydrazide (CAS: 5303-13-9, 64328-61-6; Molecular Formula: C11H16N202) is
a derivative with a butoxy group at the para position of the benzene ring.[3] While specific
research on this molecule is not abundant, the study of its analogues, particularly 4-methoxy
and 4-hydroxybenzohydrazides, provides a strong foundation for predicting its potential
therapeutic value. The presence of the alkoxy group can influence the compound's lipophilicity,
membrane permeability, and interaction with biological targets. This guide will, therefore,
extrapolate the potential of 4-Butoxybenzohydrazide based on the established activities of its
structural relatives.

Synthesis of 4-Butoxybenzohydrazide

A general and established method for the synthesis of benzohydrazides involves the reaction of
a corresponding benzoate ester with hydrazine hydrate. This two-step process is generally
efficient and can be adapted for 4-Butoxybenzohydrazide.

General Synthetic Pathway

The synthesis would begin with the esterification of 4-butoxybenzoic acid to yield methyl 4-
butoxybenzoate, followed by hydrazinolysis to produce the final 4-butoxybenzohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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